Cas no 50789-44-1 (m-phenoxybenzyl acetate)

• Product Name: m-phenoxybenzyl acetate
• CAS No: 50789-44-1
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• CID: 934265
• PubChem ID: 170904
• Update Time: 2025-04-19

m-phenoxybenzyl acetate Chemical and Physical Properties

Names and Identifiers

• m-phenoxybenzyl acetate
• (3-phenoxyphenyl)methyl acetate
• 3-phenoxybenzyl acetate
• alpha-Hydroxy-3-phenoxytoluene, acetate
• Benzenemethanol, 3-phenoxy-, 1-acetate
• Benzenemethanol, 3-phenoxy-, acetate
• DTXSID50885920
• SCHEMBL2966035
• NS00058310
• EINECS 256-765-8
• 50789-44-1

• Inchi： 1S/C15H14O3/c1-12(16)17-11-13-6-5-9-15(10-13)18-14-7-3-2-4-8-14/h2-10H,11H2,1H3
• InChI Key： XPHQNMNGUGOWGU-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1=CC=CC(COC(C)=O)=C1

Computed Properties

• Exact Mass: 260.10488
• Monoisotopic Mass: 242.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.138
• Boiling Point: 338.8°Cat760mmHg
• Flash Point: 140.2°C
• PSA: 66.76